molecular formula C10H15BrN2O2S B8288150 2-(4-Amino-3-bromo-phenyl)-ethanesulfonic acid dimethylamide

2-(4-Amino-3-bromo-phenyl)-ethanesulfonic acid dimethylamide

Cat. No.: B8288150
M. Wt: 307.21 g/mol
InChI Key: MVKUJXMITJHSAS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-Amino-3-bromo-phenyl)-ethanesulfonic acid dimethylamide is a useful research compound. Its molecular formula is C10H15BrN2O2S and its molecular weight is 307.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H15BrN2O2S

Molecular Weight

307.21 g/mol

IUPAC Name

2-(4-amino-3-bromophenyl)-N,N-dimethylethanesulfonamide

InChI

InChI=1S/C10H15BrN2O2S/c1-13(2)16(14,15)6-5-8-3-4-10(12)9(11)7-8/h3-4,7H,5-6,12H2,1-2H3

InChI Key

MVKUJXMITJHSAS-UHFFFAOYSA-N

Canonical SMILES

CN(C)S(=O)(=O)CCC1=CC(=C(C=C1)N)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 737 mg (3.23 mmol) of 2-(4-amino-phenyl)-ethanesulfonic acid dimethylamide (as prepared in the previous step) in CH2Cl2 (20 mL) was cooled to 0° C. and treated with 574 mg (3.23 mmol) of NBS. The ice bath was removed and the mixture stirred at RT for 25 min. The mixture was diluted with CH2Cl2 (40 mL) and washed with saturated aqueous NaHCO3 (2×30 mL). The aqueous layer was extracted with CH2Cl2 (1×30 mL) the combined organic layers were dried (MgSO4) and concentrated in vacuo to afford 955 mg (96%) of the title compound as a white solid: 1H-NMR (CD3OD; 400 MHz): δ 7.35 (d, 1H, J=2.0 Hz), 7.04 (dd, 1H, J=8.0, 2.0 Hz), 4.44 (br s, 2H), 3.21-3.14 (m, 2H), 2.96-2.89 (m, 2H), 2.84 (s, 6H). Mass spectrum (ESI, m/z): Calcd. for C10H15N2OSBr, 307.0/309.0 (M+H). found 307.0/309.0.
Name
2-(4-amino-phenyl)-ethanesulfonic acid dimethylamide
Quantity
737 mg
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
574 mg
Type
reactant
Reaction Step Two
Yield
96%

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